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Compound of Interest

Compound Name: 3-Nitro-2-butanol

Cat. No.: B147359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 3-Nitro-2-
butanol, a key reagent in various research applications. This document outlines key suppliers,

provides a summary of the compound's physical and chemical properties, and details an

experimental protocol for its use in enzymatic assays. Furthermore, it visualizes the metabolic

pathways of 3-Nitro-2-butanol, offering a comprehensive resource for researchers in drug

development and related scientific fields.

Commercial Availability
3-Nitro-2-butanol is available from a range of chemical suppliers specializing in research-

grade compounds. The following table summarizes the offerings from several prominent

vendors. Please note that pricing and availability are subject to change and should be

confirmed on the respective supplier's website.
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Supplier Catalog Number Purity
Available
Quantities

Sigma-Aldrich

(MilliporeSigma)
146641 98% 25 g

Santa Cruz

Biotechnology
sc-235538 - 100 g

Smolecule S1532745 - In Stock

Alkali Scientific 146641-25G - 25 g

Ivy Fine Chemicals 140351 - 25 g, Bulk

Matrix Fine Chemicals MM6270162 -
Small and large

quantities

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 3-Nitro-2-butanol is
essential for its proper handling, storage, and application in experimental settings.

Property Value

CAS Number 6270-16-2[1][2]

Molecular Formula C4H9NO3[1]

Molecular Weight 119.12 g/mol [1]

Appearance Liquid

Boiling Point 55 °C at 0.5 mmHg

Density 1.1 g/mL at 25 °C

Refractive Index n20/D 1.441

Purity 98% (Sigma-Aldrich)

Scientific Applications and Experimental Protocols
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3-Nitro-2-butanol is a valuable substrate in studying various enzymatic reactions, particularly

in the fields of drug metabolism and enzymology. Its primary documented applications include

investigating the mechanisms of nitroalkane oxidase and the metabolic pathways involving

cytochrome P450 enzymes.

Enzymatic Oxidation by Nitroalkane Oxidase
Background: Nitroalkane oxidase, an enzyme found in the fungus Fusarium oxysporum,

catalyzes the oxidation of nitroalkanes to their corresponding aldehydes or ketones. 3-Nitro-2-
butanol serves as a substrate in this reaction, allowing researchers to elucidate the enzyme's

function and kinetics. The overall reaction involves the oxidation of the neutral nitroalkane,

leading to the formation of an aldehyde or ketone, nitrite, and hydrogen peroxide.

Experimental Protocol: Spectrophotometric Assay for Nitroalkane Oxidase Activity

This protocol is adapted from studies on the mechanism of nitroalkane oxidase.

Materials:

3-Nitro-2-butanol

Purified Nitroalkane Oxidase from Fusarium oxysporum

Potassium Phosphate buffer (50 mM, pH 7.5)

Horseradish Peroxidase (HRP)

o-Dianisidine dihydrochloride

Spectrophotometer capable of reading at 460 nm

Procedure:

Prepare the Assay Mixture: In a 1 mL cuvette, prepare an assay mixture containing 50 mM

potassium phosphate buffer (pH 7.5), 0.5 mM o-dianisidine dihydrochloride, and 10 units of

horseradish peroxidase.
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Substrate Addition: Add a known concentration of 3-Nitro-2-butanol to the assay mixture.

The optimal concentration may need to be determined empirically but can start in the range

of 1-10 mM.

Enzyme Initiation: Initiate the reaction by adding a small amount of purified nitroalkane

oxidase to the cuvette.

Spectrophotometric Measurement: Immediately monitor the increase in absorbance at 460

nm at a constant temperature (e.g., 25 °C). The rate of increase in absorbance is

proportional to the rate of hydrogen peroxide production, which is a direct measure of

nitroalkane oxidase activity.

Data Analysis: Calculate the initial rate of the reaction from the linear portion of the

absorbance versus time plot. Enzyme activity can be expressed in units, where one unit is

defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per

minute under the specified conditions.

Metabolic Pathways
The metabolism of 3-Nitro-2-butanol in biological systems can proceed through different

pathways, primarily involving oxidation by nitroalkane oxidase or cytochrome P450 enzymes.

The following diagrams illustrate these key metabolic routes.

Caption: Oxidation of 3-Nitro-2-butanol by Nitroalkane Oxidase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147359#commercial-suppliers-of-3-nitro-2-butanol-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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